![molecular formula C9H7ClN2O B176550 2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride CAS No. 135854-51-2](/img/structure/B176550.png)
2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride
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Overview
Description
“2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed .
Synthesis Analysis
The synthesis of 2-methylimidazo[1,2-a]pyridine involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide . This reaction leads to the formation of 2-methylimidazo[1,2-a]pyridine . The compound can further react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .
Molecular Structure Analysis
The molecular structure of “2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride” was established on the basis of X-ray structural analysis . The InChI code for the compound is 1S/C9H7ClN2O.ClH/c1-6-8(9(10)13)12-5-3-2-4-7(12)11-6;/h2-5H,1H3;1H
.
Chemical Reactions Analysis
The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeds with a substitution of a hydrogen atom at the C-3 carbon atom, leading to the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide .
Physical And Chemical Properties Analysis
The IUPAC name for the compound is "2-methylimidazo[1,2-a]pyridine-3-carbonyl chloride hydrochloride" . The compound has a molecular weight of 231.08 .
Scientific Research Applications
Materials Science
This compound shows potential in the development of new materials, particularly in the creation of luminescent compounds that could be used in various optoelectronic devices .
Pharmaceutical Applications
In the pharmaceutical field, derivatives of imidazo[1,2-a]pyridine have been explored for their anti-cancer properties. This suggests that “2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride” could also be investigated for similar therapeutic uses .
Sensors and Imaging
The luminescent properties of this class of compounds make them suitable for use as emitters in confocal microscopy and imaging, which could enhance the capabilities of biological sensors .
Covalent Inhibitors Development
Recent research has utilized imidazo[1,2-a]pyridine as a core backbone for the development of covalent inhibitors, indicating potential applications in designing novel inhibitors for targeted therapies .
Antimicrobial Action
Studies have been conducted to explore the antimicrobial action of related compounds against bacteria such as Staphylococcus aureus, which opens up possibilities for “2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride” in antimicrobial research .
Anti-Tuberculosis Activity
Imidazo[1,2-a]pyridine analogues have shown in vitro anti-tuberculosis activity, suggesting that our compound of interest could be part of ongoing research efforts to combat tuberculosis .
Future Directions
Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . They have been used in the synthesis of many active pharmaceutical ingredients and have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . Therefore, the study and development of “2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride” and its derivatives could be a promising direction for future research.
Mechanism of Action
Target of Action
2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride and its derivatives have been shown to possess a broad range of biological activity . They have been characterized with regard to a broad spectrum of biological effects: antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity . .
Mode of Action
It’s known that the interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine leads to the formation of 3-halo-2-methyl-1h-imidazo[1,2-a]pyridinium trihalides . This reaction proceeds with a substitution of a hydrogen atom at the C-3 carbon atom .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .
Result of Action
3-bromo-2-methyl-1h-imidazo[1,2-a]pyridinium bromide, a derivative of 2-methylimidazo[1,2-a]pyridine, has shown antimicrobial properties against staphylococcus aureus .
properties
IUPAC Name |
2-methylimidazo[1,2-a]pyridine-3-carbonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c1-6-8(9(10)13)12-5-3-2-4-7(12)11-6/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJAGTQMIHLHZFS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylimidazo[1,2-a]pyridine-3-carbonyl chloride |
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